Cas no 756752-46-2 (1H-Pyrazole-5-carboxylic acid, 3-(bromomethyl)-1-phenyl-, ethyl ester)
756752-46-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-(bromomethyl)-1-phenyl-, ethyl ester
CAS No:756752-46-2
MF:C13H13BrN2O2
MW:309.158522367477
CID:1774693
PubChem ID:69772794
Update Time:2025-04-21
1H-Pyrazole-5-carboxylic acid, 3-(bromomethyl)-1-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 3-(bromomethyl)-1-phenyl-, ethyl ester
- 756752-46-2
- DB-171173
- VVMBGHXJJOXQNO-UHFFFAOYSA-N
- SCHEMBL6415533
- Ethyl 3-(bromomethyl)-1-phenyl-1H-pyrazole-5-carboxylate
- ethyl 5-bromomethyl-2-phenyl-2H-pyrazole-3-carboxylate
-
- Inchi: 1S/C13H13BrN2O2/c1-2-18-13(17)12-8-10(9-14)15-16(12)11-6-4-3-5-7-11/h3-8H,2,9H2,1H3
- InChI Key: VVMBGHXJJOXQNO-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=O)OCC)N(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 308.01604g/mol
- Monoisotopic Mass: 308.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-5-carboxylic acid, 3-(bromomethyl)-1-phenyl-, ethyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
756752-46-2 (1H-Pyrazole-5-carboxylic acid, 3-(bromomethyl)-1-phenyl-, ethyl ester) Related Products
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